5-(3,4-Dimethoxyphenyl)-2-methylphenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-(3,4-Dimethoxyphenyl)-2-methylphenol (IUPAC name: 5-(3,4-dimethoxyphenyl)-2-methylphenol) is a phenolic derivative characterized by a benzene ring substituted with a methyl group at the 2-position and a 3,4-dimethoxyphenyl group at the 5-position. The molecular formula is C₁₅H₁₆O₃, with a molecular weight of 244.29 g/mol. The compound’s structure combines lipophilic methoxy groups with a polar phenolic hydroxyl group, enabling diverse interactions in chemical and biological systems.
Properties
IUPAC Name |
5-(3,4-dimethoxyphenyl)-2-methylphenol | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O3/c1-10-4-5-11(8-13(10)16)12-6-7-14(17-2)15(9-12)18-3/h4-9,16H,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFGYQGJVBOIELB-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=C(C=C2)OC)OC)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40683912 | |
| Record name | 3',4'-Dimethoxy-4-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40683912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1261952-12-8 | |
| Record name | 3',4'-Dimethoxy-4-methyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40683912 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(3,4-Dimethoxyphenyl)-2-methylphenol can be achieved through several methods. One common approach involves the reaction of 3,4-dimethoxybenzaldehyde with a suitable methylating agent under basic conditions to form the corresponding methylated product. This intermediate is then subjected to a demethylation reaction to yield the final compound .
Industrial Production Methods
In an industrial setting, the production of 5-(3,4-Dimethoxyphenyl)-2-methylphenol may involve large-scale reactions using similar synthetic routes. The process typically includes the use of catalysts and optimized reaction conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
5-(3,4-Dimethoxyphenyl)-2-methylphenol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or other reduced forms.
Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.
Substitution: Reagents like halogens (e.g., bromine, chlorine) and nitrating agents (e.g., nitric acid) are employed under acidic or basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce halogenated or nitrated derivatives .
Scientific Research Applications
5-(3,4-Dimethoxyphenyl)-2-methylphenol has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Research is ongoing to explore its potential therapeutic effects, such as anti-inflammatory and anticancer activities.
Mechanism of Action
The mechanism of action of 5-(3,4-Dimethoxyphenyl)-2-methylphenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:
Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.
Interacting with Receptors: Modulating receptor activity to influence cellular signaling.
Altering Gene Expression: Affecting the expression of genes related to inflammation, cell proliferation, and apoptosis.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural and functional uniqueness of 5-(3,4-Dimethoxyphenyl)-2-methylphenol is best understood by comparing it with analogous compounds. Key comparisons focus on substituent variations, biological activity, and physicochemical properties.
Substituent Variations
| Compound Name | Structure/Substituents | Key Differences | Impact on Properties |
|---|---|---|---|
| 5-(3,4-Dimethoxyphenyl)-2-methoxyphenol | 2-methoxy, 5-(3,4-dimethoxyphenyl) | Methoxy instead of methyl at position 2 | Increased polarity, altered solubility |
| 5-(4-Methoxy-3-trifluoromethylphenyl)-2-methylphenol | 2-methyl, 4-methoxy-3-CF₃ | Trifluoromethyl group at position 3 | Enhanced lipophilicity, metabolic stability |
| 5-(3,4-Dichlorophenyl)furan-2-yl]methanol | Dichlorophenyl + furan-methanol | Chlorine substituents, furan core | Higher reactivity, potential cytotoxicity |
| 5-(3,4-Dimethoxyphenyl)-2-phenyloxazole | Oxazole core with phenyl substituent | Oxazole ring vs. phenol ring | Improved membrane permeability |
Physicochemical Properties
| Property | 5-(3,4-Dimethoxyphenyl)-2-methylphenol | 3,4-Dimethoxyphenethylamine | [5-(3,4-Dichlorophenyl)furan-2-yl]methanol |
|---|---|---|---|
| LogP | 3.2 (estimated) | 1.8 | 2.9 |
| Water Solubility | Low (~0.1 mg/mL) | Moderate (~10 mg/mL) | Very low (<0.01 mg/mL) |
| Melting Point | 145–147°C | 98–100°C | 120–122°C |
Functional Group Influence
- Methoxy Groups: Enhance lipophilicity and metabolic stability compared to hydroxyl analogs. For example, replacing the 2-methyl group in 5-(3,4-Dimethoxyphenyl)-2-methylphenol with a methoxy (as in 5-(3,4-Dimethoxyphenyl)-2-methoxyphenol) increases polarity but reduces membrane permeability .
- Halogen Substitutions : Chlorine or fluorine substituents (e.g., in dichlorophenyl or trifluoromethyl derivatives) improve binding to hydrophobic enzyme pockets but may increase toxicity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
